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Compound of Interest

Compound Name: Trimethoxy(p-tolyl)silane

Cat. No.: B097134

Essential Safety and Handling Guide for
Trimethoxy(p-tolyl)silane

This guide provides crucial safety and logistical information for the handling and disposal of
Trimethoxy(p-tolyl)silane, tailored for research, scientific, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety.

Chemical Profile:

Chemical Name: Trimethoxy(p-tolyl)silane

CAS Number: 17873-01-7

Molecular Formula: C10H1603Si[1]

Primary Hazards: Causes skin and serious eye irritation.[2][3] May cause respiratory tract
irritation.[2] Reacts with water and moisture, liberating methanol.[2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Trimethoxy(p-tolyl)silane.
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BENGHE

Task

Eye Protection

Hand Protection

Body Protection

Respiratory
Protection

NIOSH-certified

organic vapor

Chemical Lab coat or (black cartridge)
) ] Neoprene or ) ] ]
Routine Handling  goggles (contact o suitable respirator is
_ nitrile rubber _
(in a fume hood) lenses should protective recommended
gloves[2] . S
not be worn)[2] clothing[2] where inhalation
exposure may
occur[2]
o Chemical Lab coat or NIOSH-certified
Weighing/Transf Neoprene or ) )
] ] goggles (contact o suitable organic vapor
erring (outside of nitrile rubber ) )
lenses should protective (black cartridge)
a glovebox) gloves[2] ) )
not be worn)[2] clothing[2] respirator
) Neoprene or Chemical NIOSH-certified
) Chemical o ) )
Spill Cleanup nitrile rubber resistant organic vapor
goggles[?] :
gloves[2] coveralls respirator
Fully Self-contained
Emergency ) Neoprene or ] )
o Chemical o encapsulating breathing
Situations (e.g., nitrile rubber ]
o goggles[2] chemical apparatus
large spill, fire) gloves[2] ) )
protective suit (SCBA)

Operational Plan: From Receipt to Experiment

1.

Upon receipt, inspect the container for any signs of damage or leaks.

Receiving and Inspection:

Ensure the container is properly labeled.

Store in a cool, dry, well-ventilated area away from heat and sources of ignition.[4]

Keep the container tightly closed to prevent contact with moisture and water.[2]

. Handling and Use:
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All handling of Trimethoxy(p-tolyl)silane should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2]

Avoid all eye and skin contact, and do not breathe vapor or mist.[2]
Use only non-sparking tools.[4]
Ground/bond the container and receiving equipment to prevent static discharge.[4]

Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of any potential exposure.[2]

. Experimental Workflow:
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Experimental workflow for handling Trimethoxy(p-tolyl)silane.
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Disposal Plan

1. Waste Collection:

o Collect waste Trimethoxy(p-tolyl)silane and any contaminated materials in a designated,
properly labeled, and sealed container.

e Avoid mixing with other waste streams unless compatibility is confirmed.
2. Disposal Method:
e The recommended method for disposal is incineration.[2]

¢ Dispose of the waste in a safe manner in accordance with local, state, and federal
regulations.[2]

» All disposal should be carried out by a licensed waste disposal facility.[2]
e Avoid release to the environment.[2]
3. Decontamination:

» Wash hands and other exposed areas with mild soap and water before eating, drinking, or
smoking and when leaving work.[2]

» Contaminated clothing should be removed and washed before reuse.[3][4]

Emergency Procedures

First-Aid Measures:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. Seek medical advice if you feel unwell.[2]

» Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[3]
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o Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove
contact lenses if present and easy to do. Continue rinsing and get medical advice/attention.

[2]

 Ingestion: Never give anything by mouth to an unconscious person.[2] Oral toxicity is
associated with methanol, a hydrolysis product, which can cause nausea, vomiting,
headache, and visual effects, including blindness.[2]

Spill Response:

Evacuate unnecessary personnel.[2]

Equip the cleanup crew with proper protection.[2]

Clean up any spills as soon as possible using an absorbent material to collect it.[2]

Sweep or shovel the absorbed material into an appropriate container for disposal.[2]

Prevent entry into sewers and public waters.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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